Cas no 36299-64-6 (1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel-)

1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel- structure
36299-64-6 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel-
CAS No:36299-64-6
MF:C14H16O4
MW:248.274444580078
CID:318708
PubChem ID:16483418
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylicacid, 4-phenyl-, (1R,2S,4R)-rel-
    • (1R,2S,4R)-4-phenylcyclohexane-1,2-dicarboxylate
    • 4t-phenylcyclohexane-1r,2c-dicarboxylic acid
    • AKOS022061365
    • starbld0046323
    • 4-TRANS-PHENYLCYCLOHEXANE-CIS-DICARBOXYLIC ACID, 97
    • 36299-64-6
    • 4-phenylcyclohexane-1,2-dicarboxylic acid
    • AKOS003397828
    • SCHEMBL17292430
    • VS-00708
    • Inchi: 1S/C14H16O4/c15-13(16)11-7-6-10(8-12(11)14(17)18)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,15,16)(H,17,18)
    • InChI Key: LDLKSTRLCYRBDW-UHFFFAOYSA-N
    • SMILES: OC(C1CC(C2C=CC=CC=2)CCC1C(=O)O)=O

Computed Properties

  • Exact Mass: 248.10500
  • Monoisotopic Mass: 248.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1805 (rough estimate)
  • Melting Point: 185 °C
  • Boiling Point: 351.35°C (rough estimate)
  • Flash Point: 255.9°C
  • Refractive Index: 1.5389 (estimate)
  • PSA: 74.60000
  • LogP: 2.35570
  • Solubility: Not available

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